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Compound of Interest

Compound Name:
Tetrahydro-2H-pyran-4-yl

methanesulfonate

Cat. No.: B134751 Get Quote

An In-depth Technical Guide to Tetrahydro-2H-pyran-4-yl methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tetrahydro-2H-pyran-4-yl
methanesulfonate, a key intermediate in organic synthesis and pharmaceutical development.

It covers its chemical properties, synthesis, applications, and safety information, presented in a

format tailored for scientific and research audiences.

Chemical and Physical Properties
Tetrahydro-2H-pyran-4-yl methanesulfonate, identified by the CAS Number 134419-59-3, is

a sulfonate ester that serves as a versatile building block in the synthesis of more complex

molecules.[1][2][3][4][5][6] Its physical and chemical properties are summarized in the table

below.
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Property Value

CAS Number 134419-59-3

Molecular Formula C6H12O4S[1][2]

Molecular Weight 180.22 g/mol [1][2]

IUPAC Name Tetrahydro-2H-pyran-4-yl methanesulfonate

Physical Form Solid

Melting Point 47-49°C[1]

Boiling Point (Predicted) 329.1 ± 31.0 °C at 760 mmHg[1][2]

Density (Predicted) 1.26 ± 0.1 g/cm³[1][2]

Purity Typically ≥95% - 97%[5]

Synthesis of Tetrahydro-2H-pyran-4-yl
methanesulfonate
The compound is typically synthesized from Tetrahydro-2H-pyran-4-ol via a reaction with

methanesulfonyl chloride. The hydroxyl group of the pyranol is converted into a good leaving

group (mesylate), facilitating subsequent nucleophilic substitution reactions.

Experimental Protocol
A common laboratory-scale synthesis protocol is as follows:[1][7]

Materials:

Tetrahydro-2H-pyran-4-ol

Methanesulfonyl chloride (MsCl)

Triethylamine (TEA) or another suitable base

Dimethylaminopyridine (DMAP) (catalyst)
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Dichloromethane (DCM) or another suitable aprotic solvent

Deionized water

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Dissolve tetrahydro-2H-pyran-4-ol, triethylamine, and a catalytic amount of

dimethylaminopyridine in dichloromethane in a round-bottom flask.[7]

Cool the reaction mixture to 0 °C in an ice bath.[7]

Slowly add methanesulfonyl chloride dropwise to the stirred solution.[7]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for approximately 16 hours.[7]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and wash the organic layer sequentially with

deionized water and brine.[7]

Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.[7]

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.[7]

The resulting product, tetrahydro-2H-pyran-4-yl methanesulfonate, is typically a yellow

solid.[7] Further purification can be achieved by recrystallization if necessary.

Characterization: The product can be characterized by Nuclear Magnetic Resonance (NMR)

spectroscopy. The 1H NMR spectrum in CDCl3 typically shows the following signals: δ 4.90 (m,

1H), 3.95 (dt, 2H), 3.59-3.51 (m, 2H), 3.04 (s, 3H), 2.08-2.01 (m, 2H), 1.94-1.82 (m, 2H).[7]
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Caption: Synthesis workflow for Tetrahydro-2H-pyran-4-yl methanesulfonate.
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Applications in Research and Drug Development
The tetrahydropyran (THP) moiety is a prevalent scaffold in numerous bioactive compounds

and pharmaceuticals.[8][9][10] It often enhances physicochemical properties such as solubility

and metabolic stability. Tetrahydro-2H-pyran-4-yl methanesulfonate is a valuable

intermediate for introducing this THP ring into target molecules.

Key Applications:

Intermediate for Bioactive Molecules: It is used in the synthesis of compounds with potential

therapeutic applications. For instance, it is an intermediate in the synthesis of 3,4,5-

Trimethoxy-2-nitro Acetophenone, which is a precursor for potential cardiotonics and potent

tubulin polymerization inhibitors.[7]

Synthesis of Spirocyclic Compounds: The related compound, tetrahydro-4H-pyran-4-one, is

used to create spiro-hydantoins, a class of compounds with a wide range of biological

activities, including anticonvulsant, antiviral, and anticancer properties.[8] While not a direct

reaction of the methanesulfonate, this highlights the importance of the pyran ring system in

medicinal chemistry.

General Organic Synthesis: The mesylate group is an excellent leaving group, making this

compound a versatile reagent for nucleophilic substitution reactions to form ethers, amines,

and carbon-carbon bonds with various nucleophiles.
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Caption: Role as a synthetic intermediate.

Safety and Handling
Proper handling of Tetrahydro-2H-pyran-4-yl methanesulfonate is essential in a laboratory

setting. The following table summarizes its hazard information.
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Hazard Information Details

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P305+P351+P

338: IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling Recommendations:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly closed container in a cool, dry place under an inert atmosphere.

This technical guide provides essential information for researchers and scientists working with

Tetrahydro-2H-pyran-4-yl methanesulfonate. By understanding its properties, synthesis, and

applications, its potential as a key building block in drug discovery and organic synthesis can

be fully leveraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b134751?utm_src=pdf-body
https://www.benchchem.com/product/b134751?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. chembk.com [chembk.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. CAS#:134419-59-3 | tetrahydro-2H-pyran-4-yl methanesulfonate | Chemsrc
[chemsrc.com]

4. Tetrahydro-2H-Pyran-4-yl Methanesulfonate｜CAS 134419-59-3｜Adamas-beta｜
製品詳細 [tci-chemical-trading.com]

5. 134419-59-3 Cas No. | Tetrahydro-2H-pyran-4-yl methanesulphonate | Apollo
[store.apolloscientific.co.uk]

6. Tetrahydro-2H-pyran-4-yl methanesulfonate CAS#: 134419-59-3 [m.chemicalbook.com]

7. Tetrahydro-2H-pyran-4-yl methanesulfonate | 134419-59-3 [chemicalbook.com]

8. benchchem.com [benchchem.com]

9. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s
disease - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Tetrahydro-2H-pyran-4-yl methanesulfonate CAS
number]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b134751#tetrahydro-2h-pyran-4-yl-methanesulfonate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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